Cas no 1087784-61-9 ((5-bromothiophen-3-yl)methanamine)

• Product Name: (5-bromothiophen-3-yl)methanamine
• CAS No: 1087784-61-9
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD11505387
• CID: 1186764
• PubChem ID: 23533436
• Update Time: 2025-11-01

(5-bromothiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromothiophen-3-yl)methanamine
• CTK7E6842
• AKOS009268823
• SureCN855651
• (5-bromothien-3-yl)methylamine
• 4-AMINOMETHYL-2-BROMOTHIOPHENE
• AG-B-75646
• PB32960
• (5-bromothiophen-3-yl)methylamine
• AC1Q543I
• CTK7E6842; AKOS009268823; SureCN855651; (5-bromothien-3-yl)methylamine; 4-AMINOMETHYL-2-BROMOTHIOPHENE; AG-B-75646; PB32960; (5-bromothiophen-3-yl)methylamine; AC1Q543I;
• CS-0053158
• MFCD11505387
• 1-(5-BROMOTHIOPHEN-3-YL)METHANAMINE
• 3-(Aminomethyl)-5-bromothiophene
• AS-50798
• J-002190
• SCHEMBL855651
• EN300-39205
• P11133
• 1087784-61-9
• SY233827
• C5H6BrNS
• DB-200349

• MDL： MFCD11505387
• Inchi： 1S/C5H6BrNS/c6-5-1-4(2-7)3-8-5/h1,3H,2,7H2
• InChI Key： UFUFMUBLBXBJGC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CN

Computed Properties

• Exact Mass: 190.94043g/mol
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-bromothiophen-3-yl)methanamine

Introduction to (5-bromothiophen-3-yl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (5-bromothiophen-3-yl)methanamine (CAS No. 1087784-61-9) stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its unique structural features, has garnered attention due to its potential in various chemical transformations and biological activities.

In the realm of organic synthesis, (5-bromothiophen-3-yl)methanamine serves as a crucial building block. The presence of both a bromine substituent and an amine group makes it an attractive candidate for further functionalization. These functional groups enable a wide range of reactions, including cross-coupling reactions, nucleophilic substitutions, and condensation reactions, which are fundamental to the synthesis of more complex molecules.

Recent research has highlighted the importance of thiophene derivatives in medicinal chemistry. Thiophenes, a class of heterocyclic compounds containing sulfur, are known for their diverse biological activities. The incorporation of a thiophene ring into a molecule can enhance its pharmacological properties, making it a valuable scaffold for drug discovery. Specifically, the (5-bromothiophen-3-yl)methanamine structure offers a unique platform for designing novel therapeutic agents.

The bromine atom in (5-bromothiophen-3-yl)methanamine is particularly noteworthy, as it facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential for constructing carbon-carbon and carbon-nitrogen bonds, respectively, which are critical for the development of complex organic molecules. The amine group also provides a site for further derivatization, allowing chemists to tailor the compound's properties to specific needs.

One of the most promising applications of (5-bromothiophen-3-yl)methanamine is in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets, modulating pathways involved in disease progression.

The pharmaceutical industry has shown particular interest in thiophene-based scaffolds due to their favorable pharmacokinetic profiles. The ability to modify the (5-bromothiophen-3-yl)methanamine core allows for the creation of molecules with optimized solubility, bioavailability, and metabolic stability. This flexibility makes it an indispensable tool in drug discovery programs aimed at addressing unmet medical needs.

Advances in computational chemistry have further enhanced the utility of (5-bromothiophen-3-yl)methanamine. Molecular modeling techniques enable researchers to predict the behavior of this compound in various chemical environments, facilitating the design of more efficient synthetic routes. Additionally, computational studies have helped identify novel derivatives with enhanced biological activity, paving the way for next-generation therapeutics.

The role of (5-bromothiophen-3-yl)methanamine extends beyond pharmaceuticals into other areas such as materials science. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices. Researchers are exploring its potential use in developing organic semiconductors and light-emitting diodes (OLEDs), where thiophene derivatives have shown great promise.

In conclusion, (5-bromothiophen-3-yl)methanamine is a multifaceted compound with significant implications in both chemical synthesis and drug development. Its structural features enable diverse chemical transformations and biological activities, making it a valuable asset in modern research. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.